Cas no 2940943-24-6 (Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 2940943-24-6
• MF: C₂₀H₂₈N₂O₂
• MW: 328.4
• CID: 6800726
• PubChem ID: 170907906
• Update Time: 2025-06-26

Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate
• G18779
• 2940943-24-6
• BENZYL 1-((CYCLOPROPYL(METHYL)AMINO)METHYL)-6-AZASPIRO[2.5]OCTANE-6-CARBOXYLATE
• Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate

• Inchi： InChI=1S/C20H28N2O2/c1-21(18-7-8-18)14-17-13-20(17)9-11-22(12-10-20)19(23)24-15-16-5-3-2-4-6-16/h2-6,17-18H,7-15H2,1H3
• InChI Key： JHVYVEUMXODDOS-UHFFFAOYSA-N
• SMILES： CN(CC1CC12CCN(CC2)C(=O)OCC3=CC=CC=C3)C4CC4

Computed Properties

• Exact Mass: 328.215078140g/mol
• Monoisotopic Mass: 328.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.8Ų

Additional information on Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate

Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate: A Comprehensive Overview

The compound Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate (CAS No: 2940943-24-6) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique spiro structure, which combines a cyclopropane ring with a six-membered azaspiro ring system. The presence of the benzyl group and the cyclopropyl(methyl)amino substituent further enhances its chemical versatility and functional properties.

Recent studies have highlighted the importance of spiro compounds like Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate in drug discovery. The spiro structure is known to provide a rigid framework that can stabilize bioactive conformations, making it an attractive candidate for developing novel therapeutic agents. For instance, research has shown that this compound exhibits promising activity in modulating G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and central nervous system diseases.

The synthesis of Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate involves a multi-step process that combines advanced organic chemistry techniques, such as ring-closing metathesis and nucleophilic substitution reactions. The use of transition metal catalysts, such as ruthenium-based catalysts, has been pivotal in achieving high yields and selectivity in the formation of the spiro ring system. This highlights the importance of green chemistry principles in modern organic synthesis, ensuring that the production process is both efficient and environmentally friendly.

One of the most intriguing aspects of this compound is its ability to act as a chiral inducer in asymmetric catalysis. The cyclopropyl(methyl)amino group plays a crucial role in determining the stereochemical outcome of reactions involving this compound. Recent advancements in asymmetric catalysis have enabled researchers to harness this property for the enantioselective synthesis of complex molecules, further expanding its applications in drug development.

In terms of pharmacokinetics, Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate demonstrates favorable absorption profiles in preclinical models, suggesting potential for oral delivery in therapeutic applications. Its stability under physiological conditions and ability to penetrate cellular membranes make it an ideal candidate for targeting intracellular pathways associated with diseases such as cancer and neurodegenerative disorders.

Moreover, the benzyl group attached to the carboxylic acid moiety contributes to the compound's solubility and bioavailability. This feature is particularly advantageous in drug design, where balancing hydrophilicity and lipophilicity is essential for achieving optimal therapeutic effects. Recent studies have also explored the use of this compound as a prodrug precursor, where its bioactive metabolites are released upon enzymatic cleavage within the body.

The structural uniqueness of Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate also makes it a valuable tool in materials science research. Its rigid spiro structure can be exploited to design advanced materials with tailored mechanical and electronic properties. For example, researchers have investigated its potential as a building block for constructing supramolecular assemblies and self-healing polymers.

In conclusion, Benzyl 2-[[cyclopropyl(methyl)amino]methyl]-6-azaspiro[2.5]octane-6-carboxylate (CAS No: 2940943-24-6) represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and pharmacological research, position it as a key player in future scientific developments.